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Compound of Interest

Compound Name: Enofelast

Cat. No.: B1671339 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction

Enofelast (also known as BI-L-239) is a known inhibitor of 5-lipoxygenase (5-LO), a key

enzyme in the biosynthetic pathway of leukotrienes. Leukotrienes are potent lipid mediators

involved in inflammatory and allergic responses. The inhibition of 5-LO is a critical target for the

development of novel anti-inflammatory therapeutics. These application notes provide detailed

protocols for in vitro assays to characterize the inhibitory activity of Enofelast on 5-

lipoxygenase.

Data Presentation
The inhibitory potency of Enofelast on 5-lipoxygenase is quantified by its half-maximal

inhibitory concentration (IC50).
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Compound Assay Type
Cell/Enzyme
Source

IC50 (μM) Reference

Enofelast (BI-L-

239)

Calcium

Ionophore-

Induced

Leukotriene B4

(LTB4)

Generation

Chopped Guinea

Pig Lung
2.48 [1][2]

Signaling Pathway
The 5-lipoxygenase pathway is initiated by the release of arachidonic acid from the cell

membrane. 5-LO, in conjunction with 5-lipoxygenase-activating protein (FLAP), converts

arachidonic acid into leukotriene A4 (LTA4). LTA4 is then further metabolized to leukotriene B4

(LTB4) or the cysteinyl leukotrienes (LTC4, LTD4, LTE4), all of which are pro-inflammatory

mediators. Enofelast exerts its effect by directly inhibiting the 5-lipoxygenase enzyme.
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Cell Membrane

Cytosol

Membrane_Phospholipids Arachidonic_AcidcPLA2 LTA45-LO + FLAP

5-Lipoxygenase
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Start

Prepare chopped
guinea pig lung tissue

Pre-incubate tissue with
Enofelast or vehicle

Stimulate with Arachidonic Acid
and Calcium Ionophore A23187

Incubate at 37°C

Terminate reaction
(e.g., on ice, add methanol)

Centrifuge to pellet tissue debris

Collect supernatant

Quantify LTB4 in supernatant
using ELISA

Calculate % inhibition
and determine IC50

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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